Cas no 71125-38-7 (Meloxicam)
Meloxicam is an enol non steroidal anti-inflammatory drug, which has anti-inflammatory, analgesic and antipyretic effects. It selectively inhibits cyclooxygenase-2 (COX-2) and has weak inhibitory effect on cyclooxygenase-1, so there are few adverse reactions such as digestive system< Br>
Meloxicam structure
Meloxicam Properties
Names and Identifiers
-
- Meloxicam
- MeloxicamUsp27
- 4-Hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-2H-1,2-benzothiazin-3-crboxamide 1,1-dioxide
- MeloxicaM, BP
- Meloxicam (400 mg)
- MeloxicaM API
- MeloxicaM (Mobic)
- 4-Hydroxy-2-Methyl-N-(5-Methylthiazol-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxaMide 1,1-dioxide
- 4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-1,1-dioxide-2H-1,2-benzothiazine-3-carboxamide
- 4-Hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
- Meloxciam
- METACAM
- MOBEC
- MOBIC
- Mobicox
- Movalis
- Movatec
- Parocin
- structure was taken from Chemical Abstracts Index Guide, number
- 4-Hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
- Meloxicamum
- Meloxicamum [Latin]
- Tenaron
- C14H13N3O4S2
- VG2QF83CGL
- MLS00
- 4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benothiazine-3-carboxamide 1,1-dioxide
- GTPL7220
- UHAC-62XX
- Rheumocam
- DTXSID1020803
- s1734
- F20356
- Meloxicam Injection
- MLS001304725
- NCGC00018248-01
- AB00383033_20
- AN-668/13244001
- 4-hydroxy-2-methyl-N-(5-methyl-2-thiazole)-2H-1,2-benzothiazine-3 -carboxamide 1,1-dioxide
- KBio2_004681
- UH-AC 62XX
- Tox21_111734
- MELOXICAM COMPONENT OF ZELERIS
- NCGC00018248-02
- NCGC00018248-08
- EN300-52507
- KS-1084
- F2173-0387
- HY-B0261
- MELOXICAM [WHO-DD]
- ZRVUJXDFFKFLMG-UHFFFAOYSA-N
- DB00814
- AB00383033-18
- Mobic (TN)
- KBio2_007249
- Melfax
- CCG-39098
- Recocam
- MELOXICAM [EMA EPAR VETERINARY]
- BCP11928
- Spectrum3_000649
- Metacam Oral Suspension
- NS00000018
- Meloxicam (JAN/USP/INN)
- Q414028
- 4-Hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo[e][1,2]thiazine-3-carboxylic acid (5-methyl-thiazol-2-yl)-amide
- N1539
- SPECTRUM1504150
- KBioSS_002113
- HSDB 7741
- MELOXICAM [VANDF]
- Meloxidyl
- Meloxicamum (Latin)
- (3E)-3-[hydroxy-[(5-methyl-1,3-thiazol-2-yl)amino]methylidene]-2-methyl-1,1-dioxo-1lambda6,2-benzothiazin-4-one
- HMS3713I19
- Melonex
- SMR000718800
- QMIIZ ODT
- HMS2234P07
- Meloxicam (USAN:USP:INN:BAN)
- Tox21_302756
- miloxicam
- CHEMBL599
- HMS3655K06
- UNII-VG2QF83CGL
- MELOXICAM [USP-RS]
- Meloxicam - CAS 71125-38-7
- AKOS000279442
- Spectrum2_000941
- AKOS026749959
- ZELERIS COMPONENT MELOXICAM
- Tox21_111734_1
- NCGC00018248-05
- Meloxicam Solution for Injection
- NCGC00018248-03
- (E)-3-(hydroxy((5-methylthiazol-2-yl)amino)methylene)-2-methyl-2,3-dihydro-4H-benzo[e][1,2]thiazin-4-one 1,1-dioxide
- Coxflam
- MELOXICAM [EP MONOGRAPH]
- KBioGR_001234
- N-1539
- C08169
- 4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-carboxamide-1,1-dioxide
- HMS2089B18
- ANJESO
- HMS3744K09
- MELOXICAM [MART.]
- MELOXICAM [JAN]
- NS00114268
- MELOXICAM [MI]
- FT-0628193
- Z1695493323
- MFCD00868752
- SCHEMBL3576
- SMR000058994
- Melovem
- CAS-71125-38-7
- SCHEMBL23589638
- Contacera
- MLS000028587
- ETI-511
- SCHEMBL33369
- HMS3372C13
- Meloxicam,(S)
- NC00698
- NCGC00018248-26
- NCGC00263878-02
- SR-01000003132-10
- 2H-1,2-Benzothiazine-3-carboximidic acid, 4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide
- MLS006011422
- MELOXICAM [HSDB]
- MELOXICAM [GREEN BOOK]
- UH-AC-62 XX
- Meloxicam 1.0 mg/ml in Dimethyl Sulfoxide
- SCHEMBL713100
- 4-Hydroxy-2-methyl-N-(5-methylthiazol-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide1,1-dioxide
- Meloxoral
- Coxicam
- MELOXICAM [ORANGE BOOK]
- 4-Hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide
- Loxicom
- 4-hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1$l^{6},2-benzothiazine-3-carboxamide
- MELOXICAM [USAN]
- 4-hydroxy-2-methyl-N-(5-methy-2-thiazolyl)-2H-1,2-benzothiazine-3-caboxamide-1,1-dioxide
- 4-Hydroxy-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo[e][1,2]thiazine-3-carboxylic acid (5-methyl-thiazol-2-yl)-amide
- D00969
- RevitaCAM
- Spectrum5_001813
- 133687-22-6
- NCGC00018248-06
- HMS3884G08
- Meloxicam impurity standard
- 2H-1,2-Benzothiazine-3-carboxamide, 4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide
- CCRIS 9139
- Ostilox
- Opera_ID_2
- BIDD:GT0726
- KBio3_001477
- BSPBio_002257
- A837087
- AB00383033-17
- NCGC00022924-03
- Acticam
- Spectrum_001633
- SMP2_000133
- NCGC00018248-07
- 4-hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-1lambda6,2-benzothiazine-3-carboxamide
- Spectrum4_000787
- MELOXICAM (EMA EPAR VETERINARY)
- NCGC00256316-01
- MELOXICAM (EP MONOGRAPH)
- MELOXICAM [INN]
- MELOXICAM (USP-RS)
- HMS2236C09
- NCGC00018248-10
- 3-{hydroxy[(5-methyl-1,3-thiazol-2-yl)amino]methylidene}-2-methyl-3,4-dihydro-2H-1lambda6,2-benzothiazine-1,1,4-trione
- M1959
- Emdocam
- Inflacam
- NCGC00018248-23
- NCGC00018248-04
- SPBio_000902
- HSCI1_000045
- ZYNRELEF COMPONENT MELOXICAM
- HMS3372P18
- Tox21_201689
- Metacam 5 mg/mL Solution for Injection
- M01AC06
- 4-hydroxy-2-methyl-N-(5-methyl-1,3-thiazol-2-yl)-1,1-dioxo-2H-1$l^{6},2-benzothiazine-3-carboxamide
- Vivlodex
- NCGC00259238-01
- KBio2_002113
- Meloxicam 100 microg/mL in Acetonitrile
- CHEMBL1741042
- Revmoksikam
- MELOXICAM COMPONENT OF ZYNRELEF
- 2H-1,2-Benzothiazine-3-carboxamide, 4-hydroxy-2-methyl-N-(5-methylthiazolyl)-, 1,1-dioxide
- NCGC00018248-25
- Lopac0_000766
- BH164661
- OroCAM Transmucosal Oral Spray
- HMS1922D19
- Meloxidolor
- CHEBI:6741
- Meloxivet
- HMS2096I19
- Melosus
- (3Z)-2-methyl-3-[[(5-methyl-1,3-thiazol-2-yl)amino]-oxidanyl-methylidene]-1,1-bis(oxidanylidene)-1$l^{6},2-benzothiazin-4-one
- MLS001306413
- 71125-38-7
- Alloxate
- DTXCID70803
- SW219562-1
- MELOXICAM [USP MONOGRAPH]
- Flexicam
- AC-1325
- (3Z)-3-[hydroxy-[(5-methyl-2-thiazolyl)amino]methylidene]-2-methyl-1,1-dioxo-1$l^{6},2-benzothiazin-4-one
- Meloxicam 1000 microg/mL in Acetonitrile
- Meloxicam [USAN:USP:INN:BAN]
- HMS3259H06
- MELOXICAM (MART.)
- Tox21_113192
- BDBM50056998
- NCGC00022924-04
- AMY40407
- MELOXICAM (USP MONOGRAPH)
- DB-055490
- NCGC00018248-24
- STK620505
- BBL029076
- ALBB-027268
- +Expand
-
- MFCD00868752
- ZRVUJXDFFKFLMG-UHFFFAOYSA-N
- 1S/C14H13N3O4S2/c1-8-7-15-14(22-8)16-13(19)11-12(18)9-5-3-4-6-10(9)23(20,21)17(11)2/h3-7,18H,1-2H3,(H,15,16,19)
- S1(C2=C([H])C([H])=C([H])C([H])=C2C(=C(C(N([H])C2=NC([H])=C(C([H])([H])[H])S2)=O)N1C([H])([H])[H])O[H])(=O)=O
Computed Properties
- 351.03500
- 2
- 7
- 2
- 351.034747
- 23
- 628
- 0
- 0
- 0
- 0
- 0
- 1
- 3
- 8
- 0
- 136
Experimental Properties
- 3.04260
- 136.22000
- 5826
- 1.72
- Soluble in water (22 mg/ml), DMSO (25 mg/ml), DMF, acetone(slightly soluble), ethanol(slightly soluble), and methanol(slightly soluble).
- No data available
- 255°C(lit.)
- No data available
- DMSO: soluble
- Light yellow powder.
- Stable. Incompatible with strong oxidizing agents.
- Not determined.
- 4.08 in water; 4.24 ± 0.01 in water/ethanol (1:1); 4.63 ± 0.03 in water/ethanol (1:4)
- 1.613
Meloxicam Security Information
- GHS06
- DL0702000
- 3
- S26
- R22
- Xn
- UN 2811 6.1/PG 3
- H301
- P264-P270-P301+P310+P330-P405-P501
- dangerous
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- III
- R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
- Danger
- LD50 orally in mice: 470 mg/kg (Trummlitz, 1980)
- 6.1
Meloxicam Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Meloxicam Price
Meloxicam Suppliers
Hubei Wande Chemical Co.,Ltd.
Audited Supplier
(CAS:71125-38-7)
CHEN DAN DAN
15827180502
1148980033@qq.com
Jinan Hong Kongda Chemical Co.,Ltd
Audited Supplier
(CAS:71125-38-7)
ZHAO JING LI
18265506873
439706954@qq.com
Artis.bioche
Audited Supplier
(CAS:71125-38-7)
QIAN JING LI ( WEI XIN TONG HAO )
18108108965
3003803754@qq.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
Audited Supplier
(CAS:71125-38-7)
WANG YAN
15527230951
3317219330@qq.com
widely chemical reagent
Audited Supplier
(CAS:71125-38-7)
ZHAO FANG
13385289472
z13385289472@163.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier
(CAS:71125-38-7)
TANG WEI
17720532645
t17720532645@163.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier
(CAS:71125-38-7)
MAO QUAN
19171210221
3371991952@QQ.COM
HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:71125-38-7)
ZHANG LI
13397111514
z13397111514@163.com
Meloxicam Related Literature
-
1. Effects of non-steroidal anti-inflammatory drugs on the structure of lipid bilayers: therapeutical aspectsCláudia Nunes,Gerald Brezesinski,José L. F. C. Lima,Salette Reis,Marlene Lúcio Soft Matter 2011 7 3002
-
Nikolay A. Tumanov,Svetlana A. Myz,Tatyana P. Shakhtshneider,Elena V. Boldyreva CrystEngComm 2012 14 305
-
Saman Azodi-Deilami,Ebadullah Asadi,Majid Abdouss,Fardin Ahmadi,Alireza Hassani Najafabadi,Sina Farzaneh Anal. Methods 2015 7 1280
-
Michael Ferguson,M. Silvina Moyano,Gareth A. Tribello,Deborah E. Crawford,Eduardo M. Bringa,Stuart L. James,Jorge Kohanoff,Mario G. Del Pópolo Chem. Sci. 2019 10 2924
-
Doaa Boshra Farag,Nahla A. Farag,Ahmed Esmat,Sally A. Abuelezz,Eman Abdel-Salam Ibrahim,Dalal A. Abou El Ella Med. Chem. Commun. 2015 6 283
-
6. Synthesis, X-ray structure and molecular modelling analysis of cobalt(ii), nickel(ii), zinc(ii) and cadmium(ii) complexes of the widely used anti-inflammatory drug meloxicamSandra Defazio,Renzo Cini J. Chem. Soc. Dalton Trans. 2002 1888
-
Srikanth Cheemalapati,Balamurugan Devadas,Shen-Ming Chen Anal. Methods 2014 6 8426
-
Dattatray T. Modhave,Tarun Handa,Ravi P. Shah,Saranjit Singh Anal. Methods 2011 3 2864
-
Emilia Waraksa,Wojciech Filipiak,Ewa K?odzińska,Mariusz Ozimek,Marek Konop,Jacek Namie?nik Anal. Methods 2019 11 3767
-
Dattatray T. Modhave,Tarun Handa,Ravi P. Shah,Saranjit Singh Anal. Methods 2011 3 2864
71125-38-7 (Meloxicam) Related Products
- 149-30-4(2-Mercaptobenzothiazole)
- 7305-71-7(2-Amino-5-methylthiazole)
- 35511-15-0(Methyl 2-methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide)
- 36322-90-4(4-Hydroxy-2-methyl-N-(pyridin-2-yl)-2H-benzo[e][1,2]thiazine-3-carboxamide 1,1-dioxide)
- 59804-37-4(tenoxicam)
- 130262-93-0(5-Thiazolecarboxylicacid,2-[[(4-hydroxy-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-3-yl)carbonyl]amino]-)
- 130262-92-9(2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N-[5-(hydroxymethyl)-2-thiazolyl]-2-methyl-, 1,1-dioxide)
- 11121-32-7(Meloxicam)
- 881399-30-0(2H-1,2-Benzothiazine-3-carboxamide,N-ethyl-4-hydroxy-2-methyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide)
- 892395-41-4(2H-1,2-Benzothiazine-3-carboxamide,4-hydroxy-N,2-dimethyl-N-(5-methyl-2-thiazolyl)-, 1,1-dioxide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:71125-38-7)Meloxicam
99%
100g
157.0
Taian Jiayue Biochemical Co., Ltd
(CAS:71125-38-7)Meloxicam
98%-99%%
1g/5g/1kg/25kg